3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 5-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-2-methyl-4-phenyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C19H19BrN4O3/c1-22-19(26)24(14-5-3-2-4-6-14)17(21-22)13-9-11-23(12-10-13)18(25)15-7-8-16(20)27-15/h2-8,13H,9-12H2,1H3
• InChI Key: BCPSDECQNROPSJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)C3=CC=C(O3)Br)C4=CC=CC=C4
• Molecular Formula: C19H19BrN4O3
• Molecular Weight: 431.3 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a bromofuran, piperidine, and triazole ring. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple rings and functional groups. The presence of these groups will influence the compound’s physical and chemical properties. For example, the bromine atom on the furan ring is likely to be highly reactive, making this part of the molecule a potential site for further reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of a bromine atom might make the compound relatively heavy and possibly volatile. The multiple ring structures could contribute to rigidity in the molecule’s structure.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could be of interest in various fields, such as medicinal chemistry, materials science, or synthetic chemistry, depending on its specific characteristics and behaviors.